Cas no 2228633-56-3 (2-(4-nitro-1H-pyrazol-3-yl)butanoic acid)

• Product Name: 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid
• CAS No: 2228633-56-3
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 5946134
• PubChem ID: 165678300
• Update Time: 2025-06-08

2-(4-nitro-1H-pyrazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid
• EN300-1793477
• 2228633-56-3

• Inchi： 1S/C7H9N3O4/c1-2-4(7(11)12)6-5(10(13)14)3-8-9-6/h3-4H,2H2,1H3,(H,8,9)(H,11,12)
• InChI Key： ADCXJCUVTPHNQY-UHFFFAOYSA-N
• SMILES： OC(C(C1=C(C=NN1)[N+](=O)[O-])CC)=O

Computed Properties

• Exact Mass: 199.05930578g/mol
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 112Ų

Additional information on 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid

Introduction to 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid (CAS No. 2228633-56-3)

2-(4-nitro-1H-pyrazol-3-yl)butanoic acid, with the chemical identifier CAS No. 2228633-56-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a butanoic acid moiety linked to a nitro-substituted pyrazole ring, has garnered attention due to its potential biological activities and structural properties that make it a valuable candidate for further research and development.

The core structure of 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid consists of a four-carbon chain (butanoic acid) attached to a pyrazole ring at the third position, with a nitro group (-NO₂) at the fourth position of the pyrazole ring. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, making it a promising candidate for various applications in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing pyrazole moieties, due to their diverse biological activities. Pyrazole derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, anticancer, and anti-diabetic agents. The nitro group in 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid further enhances its pharmacological profile by contributing to its reactivity and interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the butanoic acid and nitro-pyrazole moieties suggests that it may exhibit multiple modes of action, which could be advantageous in developing therapies for complex diseases. Current research is focused on exploring its interactions with various enzymes and receptors, as well as its ability to modulate signaling pathways relevant to human health and disease.

Recent studies have begun to unravel the pharmacological properties of 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid. Preliminary in vitro experiments have shown that this compound exhibits significant inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The nitro group appears to play a crucial role in these interactions, likely by facilitating hydrogen bonding or other non-covalent interactions with target proteins.

The butanoic acid moiety also contributes to the compound's pharmacological profile by potentially influencing its solubility and bioavailability. This is an important consideration in drug development, as poor solubility can limit the effectiveness of a therapeutic agent. By optimizing the structure of 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid, researchers aim to enhance its pharmacokinetic properties while maintaining or improving its biological activity.

In addition to its potential therapeutic applications, 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid may also serve as a valuable tool in chemical biology research. Its unique structure allows for detailed studies on enzyme mechanisms and substrate recognition, which can provide insights into the development of new drugs and therapeutic strategies.

The synthesis of this compound has been optimized to ensure high yield and purity, making it readily available for further research. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. These advancements have enabled researchers to produce sufficient quantities of 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid for both preclinical studies and large-scale applications.

The future prospects for 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical validation.

In conclusion, 2-(4-nitro-1H-pyrazol-3-yl)butanoic acid (CAS No. 2228633-56-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the discovery and development of new therapeutic agents.